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Compound Name: L-Gulono-1,4-lactone-13C6

Cat. No.: B15553128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Gulono-1,4-lactone is a pivotal intermediate in the biosynthesis of L-ascorbic acid (Vitamin C)

in most animals. The final, rate-limiting step is catalyzed by the enzyme L-gulono-γ-lactone

oxidase (GULO). Notably, humans and certain other species lack a functional GULO gene,

rendering them dependent on dietary Vitamin C. The stable isotope-labeled L-Gulono-1,4-

lactone-¹³C₆ serves as a powerful tracer to investigate de novo Vitamin C synthesis in GULO-

competent organisms and to study the activity of the GULO enzyme in various experimental

models. This document provides detailed application notes and protocols for the use of L-

Gulono-1,4-lactone-¹³C₆ in nutritional research.

Applications
In Vivo Tracer Studies: Quantifying the endogenous synthesis of Vitamin C in animal models.

Cell-Based Assays: Assessing the activity of the GULO enzyme in genetically modified cells

or tissues.

Drug Discovery: Screening for compounds that modulate GULO activity and endogenous

Vitamin C production.
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Table 1: In Vivo Tracer Kinetics of L-Gulono-1,4-lactone-
¹³C₆ in a GULO-Competent Animal Model

Time Point (minutes)
Plasma L-Gulono-1,4-
lactone-¹³C₆ (µmol/L)

Plasma L-Ascorbic Acid-
¹³C₆ (µmol/L)

0 0 0

15 15.2 ± 2.1 5.8 ± 1.2

30 8.5 ± 1.5 12.6 ± 2.5

60 3.1 ± 0.8 18.9 ± 3.1

120 0.9 ± 0.3 15.4 ± 2.8

240 < 0.1 8.7 ± 1.9

Note: Data are representative and may vary based on the animal model and experimental

conditions.

Table 2: GULO Activity Assay in a Cell-Based Model
Experimental Condition

L-Ascorbic Acid-¹³C₆ Production
(nmol/mg protein/hour)

Control (No Substrate) 0

L-Gulono-1,4-lactone-¹³C₆ (1 mM) 25.4 ± 3.7

L-Gulono-1,4-lactone-¹³C₆ (1 mM) + GULO

Inhibitor
2.1 ± 0.5

L-Gulono-1,4-lactone-¹³C₆ (1 mM) + GULO

Activator
48.9 ± 5.2

Note: Data are representative and will depend on the cell line and specific compounds tested.
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Protocol 1: In Vivo Assessment of Vitamin C
Biosynthesis
This protocol describes the use of L-Gulono-1,4-lactone-¹³C₆ to trace the in vivo synthesis of L-

ascorbic acid in a GULO-competent animal model (e.g., mouse).

Materials:

L-Gulono-1,4-lactone-¹³C₆

Sterile saline solution

Animal model (e.g., C57BL/6 mice)

Blood collection supplies (e.g., heparinized capillaries)

Centrifuge

Mass spectrometer (LC-MS/MS or GC-MS)

Procedure:

Preparation of Dosing Solution: Dissolve L-Gulono-1,4-lactone-¹³C₆ in sterile saline to a final

concentration of 10 mg/mL. Ensure complete dissolution.

Animal Dosing: Administer the L-Gulono-1,4-lactone-¹³C₆ solution to the animals via oral

gavage or intraperitoneal injection at a dose of 100 mg/kg body weight.

Blood Sampling: Collect blood samples (approximately 50 µL) at baseline (time 0) and at

specified time points post-administration (e.g., 15, 30, 60, 120, and 240 minutes).

Plasma Separation: Centrifuge the blood samples at 2000 x g for 10 minutes at 4°C to

separate the plasma.

Sample Analysis: Analyze the plasma samples for the concentration of L-Gulono-1,4-lactone-

¹³C₆ and L-ascorbic acid-¹³C₆ using a validated mass spectrometry method.
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Data Analysis: Plot the plasma concentrations of the labeled compounds over time to

determine the pharmacokinetic and pharmacodynamic profiles.

Protocol 2: In Vitro GULO Enzyme Activity Assay
This protocol details the use of L-Gulono-1,4-lactone-¹³C₆ to measure the activity of the GULO

enzyme in a cell-based system (e.g., HEK293 cells transfected with the GULO gene).

Materials:

L-Gulono-1,4-lactone-¹³C₆

Cell line expressing GULO

Cell lysis buffer

Protein quantification assay (e.g., BCA assay)

Mass spectrometer (LC-MS/MS)

Procedure:

Cell Culture: Culture the GULO-expressing cells to approximately 80-90% confluency.

Cell Lysis: Lyse the cells using a suitable lysis buffer and collect the cell lysate.

Protein Quantification: Determine the total protein concentration of the cell lysate.

Enzyme Reaction: In a microcentrifuge tube, combine 50 µg of cell lysate with a reaction

buffer containing 1 mM L-Gulono-1,4-lactone-¹³C₆. The final reaction volume should be 100

µL.

Incubation: Incubate the reaction mixture at 37°C for 60 minutes.

Reaction Quenching: Stop the reaction by adding 100 µL of ice-cold methanol.

Sample Preparation: Centrifuge the quenched reaction mixture at 10,000 x g for 5 minutes to

pellet the protein. Collect the supernatant for analysis.
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Mass Spectrometry Analysis: Analyze the supernatant for the amount of L-ascorbic acid-¹³C₆

produced using LC-MS/MS.

Data Analysis: Calculate the GULO activity as nmol of L-ascorbic acid-¹³C₆ produced per mg

of protein per hour.
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Caption: Vitamin C Biosynthesis Pathway.
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Caption: In Vivo Tracer Study Workflow.
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Caption: GULO Activity Assay Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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